Cas no 877125-88-7 (5-Pyrimidinecarboxamide, 4,6-dichloro-2-(methylthio)-N-(phenylmethyl)-)

• Product Name: 5-Pyrimidinecarboxamide, 4,6-dichloro-2-(methylthio)-N-(phenylmethyl)-
• CAS No: 877125-88-7
• MF: C₁₃H₁₁Cl₂N₃OS
• MW: 328.216939210892
• CID: 2127403
• Update Time: 2023-11-18

5-Pyrimidinecarboxamide, 4,6-dichloro-2-(methylthio)-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4,6-dichloro-2-(methylthio)pyrimidine-5-carboxamide
• SJXFVWHMSYNKHQ-UHFFFAOYSA-N
• 4,6-dichloro-2-methylsulfanylpyrimidine-5-carboxylic acid benzylamide
• CID 86627801
• 5-Pyrimidinecarboxamide, 4,6-dichloro-2-(methylthio)-N-(phenylmethyl)-

• Inchi： 1S/C13H11Cl2N3OS/c1-20-13-17-10(14)9(11(15)18-13)12(19)16-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,16,19)
• InChI Key： SJXFVWHMSYNKHQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C(N=1)SC)Cl)C(NCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 317
• Topological Polar Surface Area: 80.2

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 481.2±45.0 °C(Predicted)
• pka: 11.41±0.46(Predicted)